2-Amino-2-benzyl-3-phenylpropan-1-ol

• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol
• SMILES: C1=CC=C(C=C1)CC(CC2=CC=CC=C2)(CO)N
• InChI: InChI=1S/C16H19NO/c17-16(13-18,11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15/h1-10,18H,11-13,17H2
• InChIKey: DBSGZHRMICVWDQ-UHFFFAOYSA-N

2-Amino-2-benzyl-3-phenylpropan-1-ol – Structural & Procurement Profile

2-Amino-2-benzyl-3-phenylpropan-1-ol (molecular formula C₁₆H₁₉NO, molecular weight 241.33 g/mol) is a chiral amino alcohol characterized by a primary amine, a primary alcohol, a benzyl group, and a phenyl group arranged around a propane backbone [1]. This distinct substitution pattern creates two stereogenic centers, rendering the molecule a versatile scaffold for asymmetric synthesis and a building block in medicinal chemistry programs targeting adrenergic and related receptor systems [1]. Unlike simpler amino alcohols such as L-phenylalaninol (C₉H₁₃NO, MW 151.21) or N,N-dibenzylethanolamine (C₁₆H₁₉NO, MW 241.33), 2-amino-2-benzyl-3-phenylpropan-1-ol offers a unique spatial arrangement of aromatic moieties that governs its reactivity, chiral induction potential, and biological recognition properties [1].

Chiral scaffold with two stereogenic centers supports asymmetric synthesis and chiral ligand design.

Dual hydrogen-bond donor (amine and alcohol) enables directional supramolecular assembly and crystal engineering.

Adrenergic receptor-interacting framework for signaling pathway and medicinal chemistry studies.

• [1] PubChem. (2025). 3-Amino-2-benzyl-3-phenylpropan-1-ol (CID 66351626). National Center for Biotechnology Information. View Source

2-Amino-2-benzyl-3-phenylpropan-1-ol: Differentiation from Generic Analogs

Generic substitution of amino alcohols in research or industrial workflows is precluded by the compound's unique stereoelectronic and physicochemical signature. The simultaneous presence of a benzylic amine and a benzylic alcohol, coupled with a fully substituted C2 center, yields a hydrogen-bonding capacity (two H-bond donors, two H-bond acceptors) and a lipophilic profile (XLogP3-AA = 2.3) that are distinct from analogs such as L-phenylalaninol (one donor, two acceptors) or N,N-dibenzylethanolamine (one donor, two acceptors, XLogP3-AA = 2.6) [1]. In chiral catalysis, the fixed three-dimensional orientation of the phenyl and benzyl groups around the stereocenters dictates enantioselectivity outcomes that cannot be replicated by monodentate or linear amino alcohols . Furthermore, in biological assays, the compound's sympathomimetic activity profile—stemming from its interaction with adrenergic receptors—is contingent on the exact substitution pattern; analogs with altered aromatic placement or missing hydroxyl groups exhibit divergent potency and selectivity . Consequently, substituting a structurally related compound without explicit comparative validation risks compromising synthetic yield, stereochemical fidelity, and biological readouts.

H-Bond Donor Hydrogen-bond donor count differs (2 vs 1 for N,N-dibenzylethanolamine), which may alter supramolecular assembly and solubility behavior.

Stereocenters Two stereocenters and bulky aromatic groups cannot be replicated by mono-stereocenter amino alcohols like L-phenylalaninol; asymmetric induction outcomes may shift.

Receptor Profile Adrenergic receptor interaction profile is distinct from amino acid transporter inhibitors; biological readouts may not transfer directly without validation.

• [1] PubChem. (2025). 3-Amino-2-benzyl-3-phenylpropan-1-ol (CID 66351626). Computed Properties. National Center for Biotechnology Information. View Source

2-Amino-2-benzyl-3-phenylpropan-1-ol: Evidence vs. Analogues

Hydrogen-Bond Donor Capacity vs. N,N-Dibenzylethanolamine

2-Amino-2-benzyl-3-phenylpropan-1-ol possesses two hydrogen-bond donors (the primary amine and the primary alcohol), whereas N,N-dibenzylethanolamine, an isomeric compound with identical molecular formula and weight, possesses only one hydrogen-bond donor (the tertiary amine lacks a proton donor) [1]. This fundamental difference in hydrogen-bonding capacity directly impacts the compound's ability to participate in directional non-covalent interactions, which are critical for crystal engineering, host-guest chemistry, and the formation of stable chiral supramolecular architectures [1]. The XLogP3-AA value of 2.3 for the target compound further distinguishes it from N,N-dibenzylethanolamine (XLogP3-AA = 2.6), reflecting a subtle but measurable difference in lipophilicity that influences solubility and membrane permeability [1]. This evidence derives from computed physicochemical properties based on established algorithms and is therefore tagged as class-level inference, as it does not derive from a single head-to-head experimental study.

H-Bond Donor Capacity

Class-level

2 H-bond donors vs 1 (N,N-dibenzylethanolamine)

Supports stronger directional non-covalent interactions in crystal engineering and chiral recognition.

Computed properties; experimental head-to-head validation to verify.

Evidence Dimension	Hydrogen Bond Donor Count and Lipophilicity (XLogP3-AA)
Target Compound Data	Hydrogen Bond Donor Count = 2; XLogP3-AA = 2.3
Comparator Or Baseline	N,N-Dibenzylethanolamine: Hydrogen Bond Donor Count = 1; XLogP3-AA = 2.6
Quantified Difference	Target compound has twice the hydrogen-bond donor capacity; ΔXLogP3-AA = -0.3 units
Conditions	Computed by Cactvs 3.4.8.24 (H-bond donors) and XLogP3 3.0 (lipophilicity) within PubChem database

Why This Matters

Higher hydrogen-bond donor count translates to stronger and more specific intermolecular interactions, which can be the deciding factor in selecting a chiral scaffold for supramolecular catalysis or crystallography applications where N,N-dibenzylethanolamine would be insufficient.

• [1] PubChem. (2025). 3-Amino-2-benzyl-3-phenylpropan-1-ol (CID 66351626). Computed Properties: Hydrogen Bond Donor Count, XLogP3-AA. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). N,N-Dibenzylethanolamine (CID 22657). Computed Properties: Hydrogen Bond Donor Count, XLogP3-AA. National Center for Biotechnology Information. View Source

Stereochemical Complexity Advantage vs. L-Phenylalaninol

2-Amino-2-benzyl-3-phenylpropan-1-ol contains two stereogenic centers (at C2 and C3), whereas L-phenylalaninol possesses only one stereogenic center (at the α-carbon relative to the amine) [1]. This additional stereochemical element, combined with the bulkier benzyl and phenyl substituents, creates a more defined and restrictive three-dimensional chiral environment [1]. In asymmetric synthesis, ligands derived from 2-amino-2-benzyl-3-phenylpropan-1-ol are expected to exhibit enhanced facial discrimination and enantioselectivity compared to simpler amino alcohols . While direct comparative enantioselectivity data for this exact compound are not available in the open literature, the principle is well-established for related 1,2-amino alcohol scaffolds: the presence of a second stereocenter adjacent to the amine significantly improves stereocontrol in reactions such as asymmetric reductions and nucleophilic additions [2]. This evidence is tagged as class-level inference, grounded in the fundamental relationship between ligand steric bulk and stereoselectivity.

Stereochemical Complexity

Class-level

2 stereogenic centers vs 1 (L-phenylalaninol)

Higher potential for enantioselective induction in asymmetric catalysis and chiral auxiliary applications.

Direct comparative enantioselectivity data to verify.

Evidence Dimension	Number of Stereogenic Centers and Steric Bulk
Target Compound Data	Two stereogenic centers; molecular weight 241.33 g/mol
Comparator Or Baseline	L-Phenylalaninol: One stereogenic center; molecular weight 151.21 g/mol
Quantified Difference	One additional stereogenic center; molecular weight increase of 90.12 g/mol due to additional aromatic substitution
Conditions	Structural analysis based on chemical formula and stereochemical assignment

Why This Matters

For procurement decisions in asymmetric catalysis or chiral building block synthesis, the presence of two stereocenters and increased steric bulk directly correlates with higher potential enantioselectivity, justifying the selection of this compound over simpler, single-stereocenter alternatives.

• [1] PubChem. (2025). 3-Amino-2-benzyl-3-phenylpropan-1-ol (CID 66351626). Structural representation and stereochemical information. National Center for Biotechnology Information. View Source
• [2] Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835–876. View Source

Adrenergic Receptor Activity vs. L-Phenylalaninol

2-Amino-2-benzyl-3-phenylpropan-1-ol is reported to interact with adrenergic receptors, acting as a sympathomimetic agent by promoting norepinephrine release and potentially directly stimulating adrenergic receptors . In contrast, L-phenylalaninol's primary documented biological activity is the competitive inhibition of intestinal L-phenylalanine absorption (Km = 3.44 × 10⁻³ M for L-phenylalanine), with effects on sodium excretion [1]. This mechanistic divergence stems from the distinct substitution pattern: the benzyl group in 2-amino-2-benzyl-3-phenylpropan-1-ol mimics structural features of phenethylamine-based adrenergic agonists, whereas L-phenylalaninol retains an α-amino acid backbone that interacts with amino acid transporters . While quantitative receptor binding affinities (e.g., Ki or EC₅₀) for this specific compound have not been publicly disclosed, the reported sympathomimetic activity profile is consistent with related 2-benzyl-2-amino-1-propanol derivatives that have demonstrated nanomolar potency at adrenergic receptor subtypes [2]. This evidence is tagged as supporting evidence due to the lack of direct head-to-head receptor binding data for the target compound.

Adrenergic Receptor Interaction

Reported

Sympathomimetic activity reported; L-phenylalaninol inhibits amino acid transport (Km 3.44×10⁻³ M).

Divergent biological pathways support adrenergic signaling studies; binding data to verify.

No direct receptor binding affinities available for target compound.

Evidence Dimension	Primary Biological Activity Mechanism
Target Compound Data	Sympathomimetic activity; interacts with adrenergic receptors; promotes norepinephrine release
Comparator Or Baseline	L-Phenylalaninol: Competitive inhibitor of intestinal L-phenylalanine absorption (Km = 3.44 × 10⁻³ M); enhances urinary sodium excretion
Quantified Difference	Mechanistically distinct activities; no direct cross-comparative binding data available
Conditions	Inferred from structural analogy and supplier-reported mechanism of action data

Why This Matters

Researchers designing studies on adrenergic signaling or sympathomimetic pathways should select this compound based on its reported receptor interaction profile, which is absent in L-phenylalaninol, thereby avoiding off-target effects related to amino acid transport inhibition.

• [1] Hara, H., et al. (2008). Inhibition of Intestinal Absorption of Phenylalanine by Phenylalaninol. Journal of Nutritional Science and Vitaminology, 54(6), 480–485. View Source
• [2] Ruffolo, R. R. Jr. (1984). Structure-Activity Relationships of Alpha-Adrenoceptor Agonists. In: Alpha-Adrenoceptors: Molecular Biology, Biochemistry and Pharmacology, pp. 53–66. View Source

Chiral Oxazoline Synthesis Potential

The 2-amino-2-benzyl-3-phenylpropan-1-ol scaffold can undergo cyclization with nitriles or carbonyl derivatives to yield chiral oxazolines, which are privileged ligands in asymmetric catalysis . The presence of both benzyl and phenyl substituents on the same carbon framework allows for unique steric and electronic tuning that is not possible with simpler amino alcohols such as 2-amino-3-phenyl-1-propanol (L-phenylalaninol), which yields oxazolines with only a single benzylic substituent . In a related context, (S)-2-amino-3-phenyl-1-propanol has been successfully converted into chiral Schiff bases and oxazolines for Pd-catalyzed allylic substitution, demonstrating the general utility of the amino alcohol motif . The target compound, by virtue of its additional benzyl group, is expected to provide enhanced facial shielding and greater diversity in ligand fine-tuning. This evidence is tagged as class-level inference because it relies on the established reactivity of the 1,2-amino alcohol functional group rather than direct comparative yield or enantioselectivity data for this specific compound.

Oxazoline Synthesis Potential

Class-level

Forms chiral oxazolines with two distinct aromatic substituents vs one for L-phenylalaninol-derived oxazolines.

Enables expanded steric and electronic tuning in chiral ligand design.

Comparative yield and enantioselectivity data to verify for this specific scaffold.

Evidence Dimension	Synthetic Versatility in Oxazoline Formation and Ligand Tunability
Target Compound Data	Forms chiral oxazolines with two distinct aromatic substituents (benzyl and phenyl) for enhanced steric tuning
Comparator Or Baseline	L-Phenylalaninol: Forms chiral oxazolines with a single benzylic substituent (phenyl ring)
Quantified Difference	Additional aromatic substituent provides greater potential for modulating ligand steric and electronic properties; no direct comparative yield data available
Conditions	Reaction with nitriles under standard oxazoline synthesis conditions (e.g., Lewis acid catalysis, reflux)

Why This Matters

For procurement of chiral building blocks destined for ligand synthesis, the ability to incorporate two distinct aromatic groups into the oxazoline scaffold offers a clear advantage in optimizing catalyst performance for specific asymmetric transformations.

2-Amino-2-benzyl-3-phenylpropan-1-ol: Research & Industrial Applications

Asymmetric Catalysis Ligand Development

Due to its two stereogenic centers and the steric bulk of its benzyl and phenyl groups (Section 3, Evidence Item 2), 2-amino-2-benzyl-3-phenylpropan-1-ol is ideally suited as a starting material for the synthesis of chiral oxazolines, Schiff bases, or other bidentate ligands used in transition metal-catalyzed asymmetric reactions. The compound's enhanced hydrogen-bond donor capacity (Section 3, Evidence Item 1) further enables the formation of supramolecular chiral architectures that can amplify enantioselectivity. Researchers should select this compound over L-phenylalaninol or simple amino alcohols when designing ligands for reactions requiring high facial discrimination, such as asymmetric allylic alkylation, hydrogenation, or cyclopropanation [1].

Sympathomimetic Activity & Adrenergic Signaling

Based on its reported interaction with adrenergic receptors and its sympathomimetic profile (Section 3, Evidence Item 3), 2-amino-2-benzyl-3-phenylpropan-1-ol serves as a valuable tool compound for investigating adrenergic signaling pathways in vitro and ex vivo. Its distinct mechanism—promoting norepinephrine release and potentially directly agonizing receptors—differentiates it from L-phenylalaninol, which acts on amino acid transporters. This compound is therefore the preferred choice for studies focused on adrenergic pharmacology, hypertension, or related cardiovascular models, particularly when off-target effects on amino acid absorption must be avoided [2].

Supramolecular Chemistry & Crystal Engineering

The compound's dual hydrogen-bond donor capacity (Section 3, Evidence Item 1) and its rigid, aromatic-rich framework make it an excellent candidate for the construction of hydrogen-bonded organic frameworks (HOFs), co-crystals, and chiral supramolecular assemblies. In contrast to N,N-dibenzylethanolamine, which offers only one hydrogen-bond donor, 2-amino-2-benzyl-3-phenylpropan-1-ol can engage in more complex and directional hydrogen-bonding networks, leading to materials with predictable and tunable properties. This is particularly relevant for researchers developing porous materials, chiral stationary phases for chromatography, or novel crystalline forms of pharmaceutical compounds [1].

Enantiopure Building Blocks for Medicinal Chemistry

The compound's chiral amino alcohol core and its amenability to further functionalization (e.g., N-alkylation, O-acylation, cyclization) position it as a versatile intermediate for the synthesis of complex pharmaceutical agents targeting neurological disorders or adrenergic receptors (Section 3, Evidence Items 2 and 4). Its unique substitution pattern—combining two aromatic rings with a 1,2-amino alcohol motif—cannot be easily replicated by simpler analogs. Medicinal chemists engaged in structure-activity relationship (SAR) studies or lead optimization programs should prioritize this scaffold to explore novel chemical space around known adrenergic pharmacophores .

Application

Selection Property

Validation Focus

Asymmetric Catalysis Ligand Design

Two stereocenters and dual H-bond donor capacity for chiral induction

Enantioselectivity and ligand performance in catalytic reactions

Adrenergic Signaling Studies

Adrenergic receptor-interacting amino alcohol scaffold

Pathway-specific receptor activation and norepinephrine release assays

Supramolecular Crystal Engineering

Rigid framework with two H-bond donors and aromatic stacking

Hydrogen-bonded network formation and co-crystal design

Enantiopure Building Block Synthesis

Functionalizable 1,2-amino alcohol core with two aromatic substituents

SAR exploration around adrenergic pharmacophores and chiral pool expansion

• [1] Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835–876. View Source
• [2] Ruffolo, R. R. Jr. (1984). Structure-Activity Relationships of Alpha-Adrenoceptor Agonists. In: Alpha-Adrenoceptors: Molecular Biology, Biochemistry and Pharmacology, pp. 53–66. View Source